Cas no 6654-67-7 (1,3,5,7-Naphthalenetetrasulfonic acid)

• Product Name: 1,3,5,7-Naphthalenetetrasulfonic acid
• CAS No: 6654-67-7
• MF: C₁₀H₈O₁₂S₄
• MW: 448.423318862915
• CID: 396175
• PubChem ID: 3015249
• Update Time: 2025-04-19

1,3,5,7-Naphthalenetetrasulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1,3,5,7-Naphthalenetetrasulfonic acid
• naphthalene-1,3,5,7-tetrasulfonic acid
• SCHEMBL3899723
• DTXSID00388476
• 6654-67-7
• SITVNOOPPBSYNB-UHFFFAOYSA-N

• Inchi： 1S/C10H8O12S4/c11-23(12,13)5-1-7-8(10(3-5)26(20,21)22)2-6(24(14,15)16)4-9(7)25(17,18)19/h1-4H,(H,11,12,13)(H,14,15,16)(H,17,18,19)(H,20,21,22)
• InChI Key： SITVNOOPPBSYNB-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C2C(=CC(=CC2=1)S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 447.88984
• Monoisotopic Mass: 447.89
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 873
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 251Ų

Experimental Properties

• PSA: 217.48